Cas no 338750-14-4 ((3E)-1-acetyl-4-[(4-tert-butylphenyl)methyl]-3-[(4-methoxyphenyl)methylidene]piperazine-2,5-dione)

• Product Name: (3E)-1-acetyl-4-[(4-tert-butylphenyl)methyl]-3-[(4-methoxyphenyl)methylidene]piperazine-2,5-dione
• CAS No: 338750-14-4
• MF: C₂₅H₂₈N₂O₄
• MW: 420.500826835632
• CID: 5269631
• Update Time: 2025-07-21

(3E)-1-acetyl-4-[(4-tert-butylphenyl)methyl]-3-[(4-methoxyphenyl)methylidene]piperazine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-ACETYL-4-[4-(TERT-BUTYL)BENZYL]-3-[(4-METHOXYPHENYL)METHYLENE]TETRAHYDRO-2,5-PYRAZINEDIONE
• (3E)-1-acetyl-4-[(4-tert-butylphenyl)methyl]-3-[(4-methoxyphenyl)methylidene]piperazine-2,5-dione
• 2,5-Piperazinedione, 1-acetyl-4-[[4-(1,1-dimethylethyl)phenyl]methyl]-3-[(4-methoxyphenyl)methylene]-

• Inchi： 1S/C25H28N2O4/c1-17(28)26-16-23(29)27(15-19-6-10-20(11-7-19)25(2,3)4)22(24(26)30)14-18-8-12-21(31-5)13-9-18/h6-14H,15-16H2,1-5H3/b22-14+
• InChI Key： SPHITNPFUIYKQW-HYARGMPZSA-N
• SMILES： O=C1CN(C(C)=O)C(/C(=C\C2C=CC(=CC=2)OC)/N1CC1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 708
• XLogP3: 4.1
• Topological Polar Surface Area: 66.9

Additional information on (3E)-1-acetyl-4-[(4-tert-butylphenyl)methyl]-3-[(4-methoxyphenyl)methylidene]piperazine-2,5-dione

Introduction to Compound with CAS No. 338750-14-4 and Its Applications in Modern Chemical Biology

Compound with the CAS number 338750-14-4 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. The product name, (3E)-1-acetyl-4-[(4-tert-butylphenyl)methyl]-3-[(4-methoxyphenyl)methylidene]piperazine-2,5-dione, provides a detailed insight into its chemical composition and potential biological activities. This compound belongs to a class of heterocyclic molecules that have been extensively studied for their pharmacological properties.

The structural framework of this compound incorporates several key functional groups that contribute to its biological activity. The presence of an acetyl group at the 1-position, a piperazine ring, and two aromatic rings substituted with tert-butyl and methoxy groups respectively, makes it a versatile scaffold for drug discovery. Piperazine derivatives are well-known for their role in various therapeutic areas, including central nervous system (CNS) disorders, infectious diseases, and cancer.

Recent research has highlighted the importance of piperazine-based compounds in the development of novel therapeutic agents. The (3E)-configuration of the double bond in the acetyl group enhances the compound's ability to interact with biological targets, thereby increasing its potential efficacy. The aromatic rings, particularly the 4-tert-butylphenyl and 4-methoxyphenyl groups, contribute to the compound's lipophilicity and solubility, which are critical factors for drug bioavailability and pharmacokinetics.

In the realm of chemical biology, this compound has been investigated for its potential role in modulating neurotransmitter receptors. Piperazine derivatives are known to interact with various neurotransmitter receptors, including serotonin receptors, dopamine receptors, and norepinephrine receptors. The specific substitution pattern in this compound may enhance its selectivity for certain receptor subtypes, making it a promising candidate for treating neurological disorders such as depression, anxiety, and ADHD.

Moreover, the acetyl group and the methoxy-substituted aromatic ring may contribute to the compound's ability to inhibit enzymes involved in disease pathways. For instance, acetylcholinesterase inhibitors are widely used in the treatment of Alzheimer's disease due to their ability to increase acetylcholine levels in the brain. Similarly, enzymes targeted by methoxy-substituted aromatic compounds have been implicated in various metabolic pathways relevant to cancer and inflammation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the aromatic substituents onto the piperazine ring. These methods not only enhance reaction efficiency but also minimize unwanted byproducts, ensuring a cleaner synthetic route.

Recent advancements in computational chemistry have also played a crucial role in understanding the molecular interactions of this compound. Molecular docking studies have been conducted to predict how this molecule binds to biological targets such as protein receptors and enzymes. These studies provide valuable insights into the compound's mechanism of action and help in designing more effective derivatives.

In preclinical studies, this compound has shown promising results in models of CNS disorders. Its ability to modulate neurotransmitter levels and interact with specific receptor subtypes makes it a potential therapeutic candidate for conditions such as depression and anxiety disorders. Additionally, its structural features may contribute to its ability to cross the blood-brain barrier, which is essential for treating neurological conditions.

The development of novel drug candidates is an iterative process that involves extensive characterization at both chemical and biological levels. Spectroscopic techniques such as NMR spectroscopy and mass spectrometry have been used to confirm the structure of this compound and study its conformational dynamics. These techniques provide detailed information about the electronic environment of different atoms in the molecule.

Biological assays have been performed to evaluate the potency and selectivity of this compound against various biological targets. High-throughput screening (HTS) techniques have been employed to identify potential lead compounds from large libraries of molecules. The data generated from these assays help in ranking compounds based on their efficacy and selectivity.

The future prospects of this compound are promising as ongoing research continues to explore its potential applications in medicine. Innovations in synthetic chemistry may lead to more efficient synthetic routes, while advances in computational biology could provide deeper insights into its mechanism of action. Collaborative efforts between chemists, biologists, and pharmacologists are essential for translating laboratory findings into clinical applications.